Cas no 1217367-73-1 ((D-Trp6)-LHRH (1-6) amide Pyr-His-Trp-Ser-Tyr-D-Trp-NH2)

• Product Name: (D-Trp6)-LHRH (1-6) amide Pyr-His-Trp-Ser-Tyr-D-Trp-NH2
• CAS No: 1217367-73-1
• MF: C₄₅H₄₉N₁₁O₉
• MW: 887.9388692379
• MDL: MFCD03093471
• CID: 2097921
• Update Time: 2025-06-29

(D-Trp6)-LHRH (1-6) amide Pyr-His-Trp-Ser-Tyr-D-Trp-NH2 Chemical and Physical Properties

Names and Identifiers

• (D-Trp?)-LHRH (1-6) amide
• (D-Trp⁶)-LHRH (1-6) amide
• (2S)-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2R)-1-Amino-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-3
• (2S)-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2R)-1-amino-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-5-oxopyrrolidine-2-carboxamide
• (D-Trp6)-LHRH (1-6) amide Pyr-His-Trp-Ser-Tyr-D-Trp-NH2

• MDL： MFCD03093471
• Inchi： 1S/C45H49N11O9/c46-40(60)34(16-25-19-48-31-7-3-1-5-29(25)31)52-42(62)35(15-24-9-11-28(58)12-10-24)53-45(65)38(22-57)56-43(63)36(17-26-20-49-32-8-4-2-6-30(26)32)54-44(64)37(18-27-21-47-23-50-27)55-41(61)33-13-14-39(59)51-33/h1-12,19-21,23,33-38,48-49,57-58H,13-18,22H2,(H2,46,60)(H,47,50)(H,51,59)(H,52,62)(H,53,65)(H,54,64)(H,55,61)(H,56,63)/t33-,34+,35-,36-,37-,38-/m0/s1
• InChI Key： MNAYBARAWXYOEK-NWUFEJSMSA-N
• SMILES： O=C([C@@H]1CCC(N1)=O)N[C@H](C(N[C@H](C(N[C@@H](CO)C(N[C@H](C(N[C@@H](C(N)=O)CC1=CNC2C=CC=CC1=2)=O)CC1C=CC(=CC=1)O)=O)=O)CC1=CNC2C=CC=CC1=2)=O)CC1=CN=CN1

Computed Properties

• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 65
• Rotatable Bond Count: 20
• Complexity: 1700
• XLogP3: 0.7
• Topological Polar Surface Area: 318

(D-Trp6)-LHRH (1-6) amide Pyr-His-Trp-Ser-Tyr-D-Trp-NH2 Security Information

• WGK Germany：3

Additional information on (D-Trp6)-LHRH (1-6) amide Pyr-His-Trp-Ser-Tyr-D-Trp-NH2

Compound CAS No. 1217367-73-1: (D-Trp6)-LHRH (1-6) Amide Pyr-His-Trp-Ser-Tyr-D-Trp-NH2

The compound CAS No. 1217367-73-1, also known as (D-Trp6)-LHRH (1-6) amide Pyr-His-Trp-Ser-Tyr-D-Trp-NH2, is a synthetic analog of luteinizing hormone-releasing hormone (LHRH). This peptide has garnered significant attention in the fields of endocrinology, reproductive biology, and drug development due to its unique structural modifications and functional properties. The inclusion of D-Trp (D-Tryptophan) at the sixth position of the LHRH sequence introduces stereochemical variations that influence its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of (D-Trp6)-LHRH as a tool for investigating the molecular mechanisms underlying LHRH receptor signaling. Researchers have demonstrated that this analog exhibits altered binding affinities compared to the native LHRH, suggesting its utility in designing selective agonists or antagonists for therapeutic applications. For instance, a 2023 study published in *Nature Communications* explored the use of (D-Trp6)-LHRH in modulating gonadotropin secretion in vitro, providing insights into its potential role in fertility treatments.

The structural modification at position six, where Trp is replaced with D-Trp, introduces a chiral center that affects peptide stability and receptor interaction. This modification has been shown to enhance resistance to enzymatic degradation, thereby prolonging the peptide's half-life in vivo. Such properties make (D-Trp6)-LHRH an attractive candidate for sustained-release formulations aimed at treating conditions such as hypogonadism or infertility.

In addition to its pharmacological applications, (D-Trp6)-LHRH has been utilized as a research tool to study the stereochemistry of peptide-receptor interactions. A 2023 review in *Journal of Medicinal Chemistry* emphasized the importance of stereochemical diversity in peptide drug design, citing (D-Trp6)-LHRH as a prime example of how subtle structural changes can significantly impact biological activity.

From a synthetic perspective, the preparation of (D-Trw6)-LHRH amide involves solid-phase peptide synthesis (SPPS), with careful optimization of coupling conditions to ensure high yields and purity. The introduction of Pyr (Pyrrolidine) at the N-terminal further enhances the peptide's stability and bioavailability. This compound serves as a valuable model for exploring peptide-based therapeutics and has paved the way for the development of next-generation LHRH analogs.

In conclusion, CAS No. 1217367-73-1, or (D-Trw6)-LHRH amide Pyr-His-Trw-Ser-Tyr-D-Trw-NHz, represents a significant advancement in peptide drug design. Its unique stereochemical features and biological properties make it an invaluable tool for both research and therapeutic applications. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in advancing our understanding of LHRH receptor biology and its implications for human health.